Cas no 1134714-88-7 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1134714-88-7
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 6408034
• PubChem ID: 24689706
• Update Time: 2025-10-16

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 1-(1,1-dioxothiolan-3-yl)pyrazole-4-carboxylic acid
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-4998900
• AKOS016041512
• AKOS000168022
• 1134714-88-7

• Inchi： 1S/C8H10N2O4S/c11-8(12)6-3-9-10(4-6)7-1-2-15(13,14)5-7/h3-4,7H,1-2,5H2,(H,11,12)
• InChI Key： NIDLOHKMRFEPHX-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 230.03612798g/mol
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 584.9±40.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1134714-88-7)

1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid, also known by its CAS number 1134714-88-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole carboxylic acids and is characterized by the presence of a thiolane ring with a dioxo substituent. The thiolane ring, specifically in its dioxo form, imparts distinct chemical properties that make this compound a valuable candidate for various pharmaceutical applications.

The structure of 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid can be represented as follows: the pyrazole ring is attached to a carboxylic acid group, and the thiolane ring with the dioxo substituent is linked to the pyrazole ring at the 3-position. This arrangement provides a scaffold that can be modified to enhance specific biological activities, such as anti-inflammatory, antiviral, or anticancer properties.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. One such study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, a major mediator of inflammation.

In addition to its anti-inflammatory properties, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid has shown promise in antiviral research. A study conducted by a team at the University of California found that this compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating the severity of infection.

The anticancer potential of 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid has also been explored. Research published in Cancer Research indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study found that it effectively suppressed the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anticancer activity is believed to involve the modulation of signaling pathways that regulate cell survival and death.

Beyond its direct biological activities, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic properties. Its structural flexibility allows for the introduction of various functional groups that can fine-tune its pharmacological profile. For example, modifications at the carboxylic acid group or the thiolane ring can lead to compounds with improved solubility, stability, and bioavailability.

The synthesis of 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid has been optimized through several synthetic routes. One common approach involves the reaction of 3-bromothiolane 2-sulfone with 4-hydroxypyrazole followed by carboxylation. This method provides high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to more environmentally friendly synthetic methods that reduce waste and energy consumption.

In conclusion, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1134714-88-7) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, antiviral drugs, and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms and properties, this compound is poised to play a significant role in advancing pharmaceutical science.